Cas no 1402672-77-8 (5-bromo-3,4-dihydro-2H-1,4-benzoxazine)

5-Bromo-3,4-dihydro-2H-1,4-benzoxazine is a brominated heterocyclic compound featuring a benzoxazine core structure. This scaffold is of significant interest in medicinal and synthetic chemistry due to its versatility as a building block for pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling reactions or nucleophilic substitutions. Its stable dihydro-2H-1,4-benzoxazine framework offers a balance of rigidity and flexibility, making it valuable for designing bioactive molecules. The compound is particularly useful in the synthesis of ligands, intermediates, and potential therapeutic agents, with applications in CNS drug development and kinase inhibition studies. High purity grades ensure reproducibility in research and industrial processes.
5-bromo-3,4-dihydro-2H-1,4-benzoxazine structure
1402672-77-8 structure
Product Name:5-bromo-3,4-dihydro-2H-1,4-benzoxazine
CAS No:1402672-77-8
MF:C8H8BrNO
MW:214.0592212677
MDL:MFCD31698815
CID:4769565
PubChem ID:83821402
Update Time:2026-02-26

5-bromo-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • AK00740041
    • 5-bromo-3,4-dihydro-2H-1,4-benzoxazine
    • BS-15531
    • D80270
    • AKOS023563954
    • CS-0187117
    • CGC67277
    • EN300-2988162
    • MFCD31698815
    • 1402672-77-8
    • SY357515
    • MDL: MFCD31698815
    • Inchi: 1S/C8H8BrNO/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2
    • InChI Key: BIGYOTCGUIPBKO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1NCCO2

Computed Properties

  • Exact Mass: 212.97893g/mol
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3

5-bromo-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SM163-250mg
5-bromo-3,4-dihydro-2H-1,4-benzoxazine
1402672-77-8 95+%
250mg
1984CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SM163-100mg
5-bromo-3,4-dihydro-2H-1,4-benzoxazine
1402672-77-8 95+%
100mg
836CNY 2021-05-07
Alichem
A019099964-5g
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
5g
931.97 USD 2021-06-17
Alichem
A019099964-10g
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
10g
1,299.87 USD 2021-06-17
Alichem
A019099964-25g
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
25g
2,251.20 USD 2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SM163-50mg
5-bromo-3,4-dihydro-2H-1,4-benzoxazine
1402672-77-8 95+%
50mg
511.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SM163-200mg
5-bromo-3,4-dihydro-2H-1,4-benzoxazine
1402672-77-8 95+%
200mg
1279.0CNY 2021-07-14
Ambeed
A213768-100mg
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
100mg
$39.0 2025-02-21
Ambeed
A213768-250mg
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
250mg
$80.0 2025-02-21
Ambeed
A213768-1g
5-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine
1402672-77-8 95%
1g
$240.0 2025-02-21

Additional information on 5-bromo-3,4-dihydro-2H-1,4-benzoxazine

Comprehensive Overview of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8)

5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzoxazine family, which is known for its diverse biological activities and applications in drug discovery. Researchers are particularly interested in its potential as a building block for synthesizing novel therapeutic agents, given its 5-bromo substitution, which enhances reactivity in cross-coupling reactions.

In recent years, the demand for benzoxazine derivatives has surged, driven by their role in developing central nervous system (CNS) drugs and antimicrobial agents. The 5-bromo-3,4-dihydro-2H-1,4-benzoxazine structure is often explored for its ability to modulate neurotransmitter receptors, making it a candidate for treating neurological disorders. Additionally, its heterocyclic framework is compatible with modern green chemistry principles, aligning with the growing emphasis on sustainable synthesis methods.

One of the most searched questions related to this compound is: "What are the applications of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine in drug development?" Studies suggest that its benzoxazine core can be functionalized to target specific enzymes or receptors, such as G-protein-coupled receptors (GPCRs), which are critical in drug design. Another trending topic is its use in catalysis, where the bromine atom serves as a handle for further modifications via palladium-catalyzed reactions.

The synthesis of 5-bromo-3,4-dihydro-2H-1,4-benzoxazine typically involves cyclization of brominated precursors, followed by purification using chromatographic techniques. Its molecular weight (C8H8BrNO) and solubility profile make it suitable for various experimental conditions. Researchers also frequently inquire about its stability and storage recommendations, which are crucial for maintaining its integrity in long-term studies.

From an industrial perspective, the compound's scalability and cost-effectiveness are key considerations. Manufacturers are optimizing routes to produce high-purity 5-bromo-3,4-dihydro-2H-1,4-benzoxazine to meet the demands of contract research organizations (CROs) and academic laboratories. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal in early-stage drug discovery.

In summary, 5-bromo-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1402672-77-8) represents a versatile scaffold with broad applications in medicinal chemistry and material science. Its structural adaptability and reactivity continue to inspire innovations, positioning it as a valuable tool for researchers tackling complex biological challenges.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.